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Compound of Interest

Compound Name:
2-Ethoxyacetohydrazide

hydrochloride

CAS No.: 1049750-42-6; 39242-95-0

Cat. No.: B2572115 Get Quote

Executive Summary
This guide provides an in-depth analysis of the mass spectrometry (MS) fragmentation

behavior of 2-Ethoxyacetohydrazide (CAS: 96057-07-3). Unlike simple aliphatic hydrazides,

this molecule integrates an ether linkage with a hydrazide core, creating a unique "fingerprint"

of oxonium and acylium ions.

For researchers in drug development—particularly those working with hydrazide-based

metallo-drug precursors or antitubercular pharmacophores—distinguishing this specific

structure from its metabolic byproducts or synthesis impurities is critical. This document

outlines the mechanistic pathways, diagnostic ions, and comparative data against structural

analogs.
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Property Detail

IUPAC Name 2-Ethoxyacetohydrazide

Formula

Molecular Weight 118.13 Da

Key Functional Groups
Ether (Ethoxy), Carbonyl, Hydrazide (

)

Ionization Mode (Recommended)
Electron Impact (EI, 70 eV) for structural

elucidation; ESI (+) for intact mass confirmation.

Analyst Note: The presence of the ethoxy group introduces a strong oxygen-directed

fragmentation channel (alpha-cleavage) that competes with the typical C-N cleavage seen in

simple hydrazides.

Fragmentation Mechanics: The "Dual-Channel"
Pathway
The fragmentation of 2-Ethoxyacetohydrazide under Electron Impact (EI) is governed by two

competing charge stabilization sites: the hydrazide nitrogen and the ether oxygen.

Pathway A: Hydrazide-Driven Cleavage (Formation of
Acylium Ions)
The most kinetically favored initial step is the cleavage of the weak

bond or the

amide bond.

Molecular Ion (

, m/z 118): Often weak or absent due to rapid fragmentation.

Loss of Hydrazine Radical (
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): Cleavage of the amide bond generates the 2-ethoxyacetylium ion at m/z 87.

Mechanism:[1][2][3][4][5][6] Inductive cleavage driven by the carbonyl oxygen.

Significance: This is a high-mass diagnostic peak that confirms the preservation of the

ether-carbonyl skeleton.

Pathway B: Ether-Directed Alpha-Cleavage (The "Base
Peak" Generator)
The ether oxygen is a powerful charge stabilizer.

Formation of Oxonium Ion (m/z 59): The ionization often localizes on the ether oxygen. This

triggers

-cleavage of the

bond adjacent to the carbonyl.[7][8][9]

Fragment:

(Diethyl ether-like oxonium).

Observation: This is frequently the Base Peak (100% relative abundance) in ethoxy-

substituted aliphatic chains.[10] It distinguishes this molecule from non-ether analogs.

Pathway C: Secondary Rearrangements
McLafferty-Like Rearrangement: While a classic McLafferty requires a

-hydrogen relative to the carbonyl, the ethoxy side chain allows for onium-reaction
rearrangements.

The m/z 59 ion can lose ethylene (

, 28 Da) to form a protonated formaldehyde ion (

) at m/z 31.

Note: m/z 31 is isobaric with the hydrazinium ion (
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). In low-resolution MS, this peak is a composite of both species.

Visualizing the Fragmentation Tree
The following diagram maps the causal relationships between the molecular ion and its

fragments.

Legend

Molecular Ion (M+)
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Blue: Parent | Red: Acylium | Green: Oxonium (Diagnostic)
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Caption: Fragmentation genealogy of 2-Ethoxyacetohydrazide showing the competition

between ether-directed and hydrazide-directed pathways.

Comparative Analysis: Distinguishing from Analogs
To validate the identity of 2-Ethoxyacetohydrazide, one must rule out structurally similar

impurities. The table below contrasts its "Signature Ions" with common alternatives.
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Feature
2-

Ethoxyacetohydrazid

e

Acetohydrazide

(Analog)

Ethyl 2-

ethoxyacetate

(Precursor)

Structure

Molecular Ion (

)
118 (Even) 74 (Even) 132 (Even)

Base Peak (Typical)
m/z 59 (

)

m/z 43 (

)
m/z 59 or 87

Diagnostic High Mass m/z 87 (Acylium)
m/z 31 (

)

m/z 103 (

)

Hydrazide Marker m/z 31 (Present) m/z 31 (Present) Absent

Differentiation

Shows both m/z 59

(ether) and m/z 31

(hydrazide).[11][3][5]

[10][12][13][14]

Lacks m/z 59 and 87.

Lacks m/z 31; shows

ester fragments (m/z

73, 45).

Diagnostic Logic for Researchers:
Check m/z 31: If absent, the hydrazide moiety is missing (likely the ester precursor).

Check m/z 59 vs 43: If the base peak is 43, the sample may be Acetohydrazide (a common

degradation product or synthesis contaminant). If 59, the ethoxy chain is intact.

Check m/z 87: This specific acylium ion confirms the link between the ether and the

carbonyl.

Experimental Protocol (Standardized)
For reproducible data in drug development workflows, the following parameters are

recommended.

GC-MS Method (Electron Impact)[4]
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Column: DB-5ms or equivalent (30m x 0.25mm, 0.25µm film).

Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

Inlet Temperature: 250°C (Split 10:1).

Oven Program: 60°C (hold 1 min)

20°C/min

280°C (hold 3 min).

Source Temp: 230°C.

Ionization Energy: 70 eV.[11]

Scan Range: m/z 25–300.

LC-MS Method (Electrospray Ionization - ESI)
Mobile Phase: A: Water + 0.1% Formic Acid; B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 10 mins.

Mode: Positive Ion (

).

Expected Ions:

(Dimer formation is common in hydrazides due to H-bonding).

References
McLafferty, F. W., & Turecek, F. (1993). Interpretation of Mass Spectra. University Science
Books.
Silverstein, R. M., et al. (2014). Spectrometric Identification of Organic Compounds. Wiley.
(Detailed discussion on -cleavage mechanisms).

NIST Chemistry WebBook.Mass Spectrum of Acetohydrazide. (Used for comparative

baseline).
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ChemGuide.Fragmentation Patterns in Mass Spectra. (Mechanistic validation of ether

cleavage).

Chemistry Steps.Alpha Cleavage in Mass Spectrometry. (Validation of oxonium ion

formation).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b2572115#mass-spectrometry-
fragmentation-pattern-of-2-ethoxyacetohydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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